Cas no 17618-27-8 (Phosphorothioic acid,O,O-bis(2-ethylhexyl) ester)

• Product Name: Phosphorothioic acid,O,O-bis(2-ethylhexyl) ester
• CAS No: 17618-27-8
• MF: C₁₆H₃₅O₃PS
• MW: 338.486065149307
• CID: 164584
• PubChem ID: 86594
• Update Time: 2025-04-19

Phosphorothioic acid,O,O-bis(2-ethylhexyl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,O,O-bis(2-ethylhexyl) ester
• bis(2-ethylhexoxy)-hydroxy-sulfanylidene-λ⁵-phosphane
• O,O-bis(2-ethylhexyl) hydrogen thiophosphate
• O,O-bis(2-ethylhexyl) hydrogen phosphorothioate
• MSP-8
• Einecs 241-592-2
• Bis(2-ethylhexyl) thiophosphate
• Thiophosphoric acid O,O-bis(2-ethylhexyl) ester
• di(2-ethylhexyl)monothiophosphoric acid
• NS00053420
• SCHEMBL599571
• Bis(2-ethylhexoxy)-hydroxy-sulfanylidene-lambda5-phosphane
• 17618-27-8
• Di(2-ethylhexyl) monothiophosphoric acid
• DTXSID101274883

• Inchi： 1S/C16H35O3PS/c1-5-9-11-15(7-3)13-18-20(17,21)19-14-16(8-4)12-10-6-2/h15-16H,5-14H2,1-4H3,(H,17,21)
• InChI Key： TVRJUOAQXLUUGW-UHFFFAOYSA-N
• SMILES： S=P(O)(OCC(CC)CCCC)OCC(CC)CCCC

Computed Properties

• Exact Mass: 338.20465
• Monoisotopic Mass: 338.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 14
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• Density: 1.008
• Boiling Point: 403°Cat760mmHg
• Flash Point: 197.5°C
• Refractive Index: 1.479
• PSA: 38.69
• LogP: 6.31980